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Cat. No.: B014971 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of

Genistein-d4, a deuterated internal standard crucial for the accurate quantification of genistein

in various biological matrices. This document details available product specifications from

prominent suppliers, outlines experimental protocols for its use in mass spectrometry-based

assays, and illustrates key signaling pathways where genistein plays a significant role.

Introduction to Genistein and the Role of Genistein-
d4
Genistein is a naturally occurring isoflavone found predominantly in soybeans and other

legumes. It is recognized as a phytoestrogen and has garnered significant interest in the

scientific community for its diverse biological activities, including its role as a protein tyrosine

kinase inhibitor.[1][2] Genistein's potential therapeutic applications in cancer, cardiovascular

diseases, and osteoporosis are areas of active investigation.[3]

Accurate and precise quantification of genistein in preclinical and clinical studies is paramount

to understanding its pharmacokinetics, bioavailability, and mechanism of action.[4] Genistein-
d4, a stable isotope-labeled analog of genistein, serves as an ideal internal standard for mass

spectrometry (MS) techniques such as gas chromatography-mass spectrometry (GC-MS) and

liquid chromatography-mass spectrometry (LC-MS).[1][2] Its near-identical chemical and

physical properties to unlabeled genistein ensure that it co-elutes during chromatography and
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experiences similar ionization efficiency, thereby correcting for variations during sample

preparation and analysis.[5][6]

Commercial Suppliers and Availability of Genistein-
d4
A number of reputable chemical suppliers offer Genistein-d4 for research purposes. The

following table summarizes the product specifications from several key vendors. Please note

that pricing and availability are subject to change and should be confirmed directly with the

supplier.

Supplier
Catalog
Number

Purity Available Sizes CAS Number

Cayman

Chemical
18244

≥99% deuterated

forms (d1-d4)

500 µg, 1 mg, 5

mg
187960-08-3

Sapphire North

America
18244

≥99% deuterated

forms (d1-d4)

500 µg, 1 mg, 5

mg
187960-08-3

Santa Cruz

Biotechnology
sc-211933

Contains ~14%

d3
Contact for sizes 187960-08-3

Sigma-Aldrich

(AA BLOCKS)
AABH303719CE 99% (1-4 D) Contact for sizes 187960-08-3

MedChemExpres

s
HY-116524S 99.89% 1 mg, 5 mg 187960-08-3

Experimental Protocols: Quantification of Genistein
using Genistein-d4
The following protocols provide a general framework for the use of Genistein-d4 as an internal

standard in LC-MS/MS for the quantification of genistein in biological samples such as plasma

or urine. Optimization of these methods is recommended for specific experimental conditions

and matrices.
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Preparation of Stock and Working Solutions
Genistein-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and

dissolve Genistein-d4 in a suitable organic solvent such as methanol or DMSO.

Genistein Stock Solution (1 mg/mL): Prepare a stock solution of unlabeled genistein in the

same solvent as the IS.

Working Standard Solutions: Perform serial dilutions of the genistein stock solution with a

mixture of methanol and water (e.g., 50:50 v/v) to create a series of calibration standards at

desired concentrations.

Internal Standard Working Solution: Dilute the Genistein-d4 stock solution with the same

solvent to a final concentration appropriate for spiking into samples (e.g., 100 ng/mL).

Sample Preparation (Protein Precipitation)
Pipette 100 µL of the biological sample (e.g., plasma, serum, or urine), calibration standards,

or quality control samples into microcentrifuge tubes.

Add 10 µL of the Genistein-d4 internal standard working solution to each tube and vortex

briefly.

Add 300 µL of ice-cold acetonitrile to precipitate proteins.

Vortex the mixture vigorously for 1 minute.

Centrifuge the tubes at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

Carefully transfer the supernatant to a new set of tubes.

Evaporate the solvent to dryness under a gentle stream of nitrogen.

Reconstitute the dried residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

UPLC-MS/MS Conditions (Example)
UPLC System: Waters ACQUITY UPLC or equivalent
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Column: ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm

Mobile Phase A: 0.1% formic acid in water

Mobile Phase B: 0.1% formic acid in acetonitrile

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Mass Spectrometer: Triple quadrupole mass spectrometer

Ionization Mode: Electrospray Ionization (ESI), negative or positive mode (to be optimized)

MRM Transitions:

Genistein: Q1/Q3 (e.g., m/z 269 -> 133)

Genistein-d4: Q1/Q3 (e.g., m/z 273 -> 133)

Signaling Pathways and Experimental Workflows
Genistein is a well-documented inhibitor of multiple tyrosine kinases, including the Epidermal

Growth Factor Receptor (EGFR).[1][2] This inhibition can impact downstream signaling

cascades that regulate cell proliferation, survival, and angiogenesis. The use of Genistein-d4
as an internal standard is critical for accurately measuring genistein levels in cell-based assays

and animal models used to study these pathways.
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Caption: Inhibition of EGFR signaling by Genistein.

Experimental Workflow for LC-MS/MS Quantification
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Caption: A typical workflow for quantifying Genistein using an internal standard.

Conclusion
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Genistein-d4 is an indispensable tool for researchers in pharmacology, drug metabolism, and

toxicology who require accurate and reliable quantification of genistein. This guide provides a

foundational understanding of its commercial availability and application in mass spectrometry.

The provided protocols and diagrams serve as a starting point for developing robust analytical

methods to further elucidate the significant biological roles of genistein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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